4-tert-butyl-2-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine

• IUPAC Name: 4-tert-butyl-2-cyclopropyl-6-(4-pyrimidin-2-ylpiperazin-1-yl)pyrimidine
• InChI: InChI=1S/C19H26N6/c1-19(2,3)15-13-16(23-17(22-15)14-5-6-14)24-9-11-25(12-10-24)18-20-7-4-8-21-18/h4,7-8,13-14H,5-6,9-12H2,1-3H3
• InChI Key: NWZBNOYRIIVIST-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=NC(=N1)C2CC2)N3CCN(CC3)C4=NC=CC=N4
• Molecular Formula: C19H26N6
• Molecular Weight: 338.4 g/mol
• CAS No.: 2549030-14-8

Description

The compound “4-tert-butyl-2-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine” is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a piperazine ring, a tert-butyl group, and a cyclopropyl group. These functional groups are common in many pharmaceuticals and biologically active compounds.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, it’s likely that it could be synthesized through a series of reactions involving the formation of the pyrimidine and piperazine rings, followed by the attachment of the tert-butyl and cyclopropyl groups.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. For example, the pyrimidine ring might undergo reactions with nucleophiles, while the piperazine ring could potentially be involved in reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar pyrimidine and piperazine rings could increase its solubility in polar solvents.

Scientific Research Applications

4-tert-butyl-2-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine has been studied for its potential applications in medicinal chemistry. It has been used as a scaffold for the synthesis of novel compounds with potential therapeutic applications. This compound has also been used in the synthesis of inhibitors of enzymes such as cyclin-dependent kinase 2 (CDK2), and in the development of new drugs to treat cancer.

Mechanism of Action

The mechanism of action of 4-tert-butyl-2-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine is not fully understood. However, it is believed that this compound binds to CDK2, preventing it from phosphorylating its substrates. This inhibition of CDK2 activity leads to the inhibition of cell cycle progression and the induction of apoptosis.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, studies have shown that this compound has the potential to inhibit the growth of cancer cells. In addition, this compound has also been shown to have anti-inflammatory and anti-bacterial properties.

Advantages and Limitations for Lab Experiments

4-tert-butyl-2-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine is a relatively easy compound to synthesize and is relatively stable in solution. This makes it an ideal compound for use in laboratory experiments. However, it is important to note that this compound is a relatively new compound and is not yet widely used in medicinal chemistry.

Future Directions

The potential applications of 4-tert-butyl-2-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine are vast and there are many future directions for research. These include further investigation of the mechanism of action of this compound, development of new derivatives of this compound with improved pharmacological properties, and investigations into the potential therapeutic applications of this compound. Other potential future directions include the development of new methods for synthesizing this compound and the exploration of its potential applications in other fields, such as agriculture and food science.

Synthesis Methods

4-tert-butyl-2-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine can be synthesized using a variety of methods, including the Biginelli reaction, the Suzuki coupling, and the Stille reaction. The Biginelli reaction involves the condensation of aryl aldehydes, ethyl acetoacetate, and urea or thiourea. The Suzuki coupling is a cross-coupling reaction between aryl halides and organoboron compounds. The Stille reaction is a palladium-catalyzed coupling reaction between organostannanes and aryl halides.